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Compound of Interest

Compound Name: BocNH-PEG2-CH2COONHS
CAS No.: 1356229-07-6
Cat. No.: B15548237
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the storage, handling, and utilization of
BocNH-PEG2-CH2COONHS, a heterobifunctional crosslinker commonly employed in
bioconjugation, drug delivery, and the development of therapeutics such as antibody-drug
conjugates (ADCs) and proteolysis-targeting chimeras (PROTACS).

Product Information and Storage

BocNH-PEG2-CH2COONHS is a PEGylated crosslinker featuring a Boc-protected amine and
an N-hydroxysuccinimide (NHS) ester. The polyethylene glycol (PEG) spacer enhances
solubility in aqueous solutions, a beneficial characteristic for biological applications. The NHS
ester facilitates covalent bond formation with primary amines, while the Boc protecting group
can be removed under acidic conditions to reveal a primary amine for subsequent conjugation
steps.

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula C15H24N208

Molecular Weight 360.36 g/mol

Appearance White to off-white solid or viscous liquid
Solubility Soluble in DMSO, DMF, and other common

organic solvents

Table 2: Recommended Storage Conditions

Condition Temperature Duration Notes
Store in a desiccated
Long-term Storage -20°C Up to 1 year environment to
prevent hydrolysis.
Short-term Storage 4°C Up to 1 month Keep desiccated.

In Solution
(Anhydrous Solvent)

-20°C or -80°C

Up to 1 month

Prepare fresh and use
promptly. Avoid
repeated freeze-thaw

cycles.

Handling Guidelines:

o Moisture Sensitivity: NHS esters are highly susceptible to hydrolysis. Always allow the

reagent to warm to room temperature before opening the container to prevent moisture

condensation.[1]

¢ Solvent Preparation: For initial dissolution, use a high-quality, anhydrous organic solvent
such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[2][3] Do not prepare
aqueous stock solutions for storage as the NHS ester will rapidly hydrolyze.[1]

» Safety Precautions: To the best of current knowledge, the chemical, physical, and

toxicological properties have not been thoroughly investigated. Standard laboratory safety
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practices, including the use of personal protective equipment (gloves, eye protection), are
recommended. In case of contact, wash the affected area with soap and water.

Experimental Protocols

Protocol 1: General Procedure for Conjugation to
Primary Amines

This protocol outlines the fundamental steps for reacting BocNH-PEG2-CH2COONHS with a
primary amine-containing molecule, such as a protein, peptide, or amine-modified
oligonucleotide.

Materials:

e BocNH-PEG2-CH2COONHS

e Amine-containing molecule (e.g., protein)
e Anhydrous DMSO or DMF

» Reaction Buffer: Amine-free buffer with a pH of 7.2-8.5 (e.g., 0.1 M phosphate buffer, 0.1 M
sodium bicarbonate buffer, or 0.1 M borate buffer).[2] Avoid buffers containing primary
amines like Tris or glycine, as they will compete with the target molecule for reaction with the
NHS ester.[2][3]

e Quenching Buffer: 1 M Tris-HCI, pH 8.0 or 1 M glycine, pH 8.0
 Purification system (e.g., size-exclusion chromatography, dialysis)
Procedure:

o Prepare the Amine-Containing Molecule: Dissolve the amine-containing molecule in the
Reaction Buffer to a desired concentration (typically 1-10 mg/mL for proteins).

o Prepare the NHS Ester Solution: Immediately before use, dissolve BocNH-PEG2-
CH2COONHS in anhydrous DMSO or DMF to create a concentrated stock solution (e.g., 10
mM).
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» Reaction: Add a calculated molar excess of the BocNH-PEG2-CH2COONHS solution to the
solution of the amine-containing molecule. The optimal molar excess depends on the specific
application and the number of available primary amines on the target molecule, but a 10- to
50-fold molar excess is a common starting point.

 Incubation: Incubate the reaction mixture for 30 minutes to 4 hours at room temperature, or
for 2 to 4 hours at 4°C.[2] Gentle mixing during incubation is recommended.

e Quenching: Stop the reaction by adding the Quenching Buffer to a final concentration of 20-
50 mM. Incubate for an additional 15-30 minutes at room temperature to ensure all
unreacted NHS ester is hydrolyzed or has reacted with the quenching agent.[2]

» Purification: Remove excess reagent and byproducts by a suitable method such as size-
exclusion chromatography (e.g., a desalting column) or dialysis against an appropriate buffer
(e.g., PBS).

Table 3: Typical Reaction Parameters for NHS Ester Conjugation

Parameter Recommended Range
pH 7.2 - 8.5[2]

Temperature 4°C - 25°C[4]

Reaction Time 0.5 - 4 hours[2]

Molar Excess of NHS Ester 10 - 50 fold

Quenching Agent Tris or Glycine[2]

Diagram 1: General Workflow for NHS Ester Conjugation
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Preparation
Dissolve Amine-Target Dissolve BocNH-PEG2-CH2COONHS
in Reaction Buffer in Anhydrous Solvent
Reaction

Combine and Incubate
(0.5-4h, RT or 4°C)

Post-Rpaction

Quench Reaction
(Tris or Glycine)

'

Purify Conjugate
(e.g., SEC, Dialysis)

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548237?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Step 1: Drug-Linker Synthesis

e

Step 2: ADC Formation

Target Protein
Ligand

BocNH-PEG2-CH2COONHS
(or derivative)

E3 Ligase
Ligand
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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